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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium, a dithiocarbamate salt with the chemical formula C₂H₄NNaS₂, is a widely

utilized broad-spectrum biocide.[1] Primarily employed as a soil fumigant, it is also used as a

fungicide, herbicide, insecticide, and nematicide.[1] This technical guide provides an in-depth

overview of the chemical properties and synthesis of Metam-sodium, tailored for professionals

in research and development.

Chemical and Physical Properties
Metam-sodium is the sodium salt of methyldithiocarbamic acid.[2] In its solid form, it exists as

white crystals, though it is most commonly supplied as a yellow to light yellow-green aqueous

solution with a sulfurous odor.[3][4] The compound is hygroscopic and its stability is highly

dependent on the surrounding conditions.[5] While stable in a concentrated aqueous solution, it

readily decomposes in dilute solutions or in the presence of moisture, particularly under acidic

conditions.[6][7] This decomposition is central to its mode of action, as it releases the highly

reactive and volatile biocide, methyl isothiocyanate (MITC).[2][8]

The following table summarizes the key quantitative properties of Metam-sodium:
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Property Value References

IUPAC Name
sodium N-

methylcarbamodithioate
[6]

CAS Number 137-42-8 [6]

Molecular Formula C₂H₄NNaS₂ [1]

Molar Mass 129.18 g/mol [6]

Appearance

White crystalline solid; typically

a yellow to light yellow-green

aqueous solution

[4][6]

Boiling Point
Decomposes before boiling;

Commercial product: 110 °C
[4][9]

Melting Point Decomposes without melting [6]

Solubility in Water 722 g/L at 20 °C [6]

Solubility in Organic Solvents

Moderately soluble in alcohol;

< 5 g/L in acetone, ethanol,

kerosene, xylene

[5][6]

Vapor Pressure 5.75 x 10⁻² Pa at 25 °C [10]

logP (Octanol-Water Partition

Coefficient)
-2.91 [1]

Flash Point 97 °C [4]

Decomposition Temperature 150 °C [4]

Synthesis of Metam-Sodium
The industrial synthesis of Metam-sodium is a well-established exothermic process involving

the reaction of methylamine (CH₃NH₂) with carbon disulfide (CS₂) in the presence of a base,

typically sodium hydroxide (NaOH).[1][11] This reaction forms the sodium salt of

methyldithiocarbamic acid.[1]
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Synthesis Pathway
The synthesis of Metam-sodium can be visualized as a two-step process. First, methylamine

acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide to form the N-

methyldithiocarbamic acid intermediate. This intermediate is then deprotonated by sodium

hydroxide to yield the stable Metam-sodium salt and water.

Reactants

Reaction

ProductsMethylamine (CH₃NH₂)

Nucleophilic Addition &
Neutralization

Carbon Disulfide (CS₂)

Sodium Hydroxide (NaOH)

Base

Metam-sodium (CH₃NHCS₂Na)

Water (H₂O)

Click to download full resolution via product page

Synthesis of Metam-sodium from its primary reactants.

Experimental Protocol: Laboratory-Scale Synthesis
The following protocol is a generalized procedure for the laboratory-scale synthesis of Metam-
sodium, adapted from industrial production principles.[12][13]

Materials and Equipment:

Methylamine (40% aqueous solution)

Carbon disulfide

Sodium hydroxide (30% aqueous solution)
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Reaction vessel with stirring and cooling capabilities

Dropping funnel

Thermometer

pH meter or pH indicator strips

Rotary evaporator

Crystallization dish

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Reaction Setup: In a well-ventilated fume hood, place the reaction vessel in a cooling bath

(e.g., ice-water bath). Equip the vessel with a mechanical stirrer and a thermometer.

Initial Reaction: Charge the reaction vessel with a specific weight part of carbon disulfide.

Addition of Methylamine: Slowly add 1.0 to 1.2 weight parts of a 40% methylamine solution

to the carbon disulfide while stirring vigorously. The reaction is exothermic; maintain the

temperature between 10-30 °C by controlling the addition rate and the cooling bath.[13] This

step should take approximately 2-3 hours to form the N-methyldithiocarbamic acid

intermediate.[13]

Neutralization: Once the initial reaction is complete, slowly add 2.0 to 2.2 weight parts of a

30% sodium hydroxide solution to the reaction mixture.[13] Continue stirring and monitor the

pH, aiming for a final pH between 6 and 10.[13] Maintain the temperature between 35-60 °C

during this neutralization step, which should take about 2 hours.[13]

Isolation and Purification:

Dehydration: Concentrate the resulting solution by removing water under reduced

pressure using a rotary evaporator.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallization: Cool the concentrated solution to induce crystallization of Metam-sodium.

[12]

Filtration: Collect the crystals by suction filtration and wash with a small amount of cold

ethanol or another suitable solvent to remove impurities.

Drying: Dry the purified crystals in a vacuum oven at a low temperature to obtain the final

product.

Safety Precautions: Carbon disulfide is highly flammable and toxic. Methylamine is a corrosive

and flammable gas. Sodium hydroxide is corrosive. All procedures should be carried out in a

well-ventilated fume hood with appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat.

Decomposition and Mode of Action
The biocidal activity of Metam-sodium is not due to the compound itself, but rather its primary

decomposition product, methyl isothiocyanate (MITC).[2][8] Upon application to moist soil,

Metam-sodium rapidly hydrolyzes to form MITC and hydrogen sulfide.[2]

Decomposition Pathway
The decomposition of Metam-sodium in an aqueous environment is a critical process for its

function as a fumigant. The hydrolysis reaction leads to the formation of the volatile and highly

reactive MITC.
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Reactant Process

Primary Decomposition Products

Metam-sodium (in aqueous solution) Hydrolysis

Methyl Isothiocyanate (MITC)

Active Biocide

Hydrogen Sulfide (H₂S)

Sodium Hydroxide (NaOH)
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Decomposition of Metam-sodium to its active biocidal component.

MITC is a potent electrophile that reacts with nucleophilic groups, such as the sulfhydryl groups

of amino acids in essential enzymes of target organisms.[14] This non-specific binding disrupts

cellular respiration and other vital metabolic processes, leading to cell death.[14] This multi-site

activity makes MITC effective against a broad range of soil-borne pathogens, nematodes, and

weeds, and reduces the likelihood of resistance development.[2] Under acidic conditions, the

decomposition of Metam-sodium can also produce carbon disulfide and methylamine.[6]

Conclusion
Metam-sodium serves as a crucial pro-biocide, whose efficacy is unlocked through its

chemical transformation in the soil. A thorough understanding of its chemical properties,

synthesis, and decomposition pathways is essential for its effective and safe application in

agricultural and industrial settings. The information presented in this guide provides a solid

foundation for researchers and scientists working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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